N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: 6-(oxolan-3-yloxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H19N5O5S/c26-19(14-2-7-18(23-12-14)30-16-8-11-29-13-16)24-15-3-5-17(6-4-15)31(27,28)25-20-21-9-1-10-22-20/h1-7,9-10,12,16H,8,11,13H2,(H,24,26)(H,21,22,25)
• InChI Key: GIJXAYHFAKJKDT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CC=N4
• Molecular Formula: C20H19N5O5S
• Molecular Weight: 441.5 g/mol

Description

N-(4-(N-(pyrimidin-2-yl)sulfamoyl)phenyl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C20H19N5O5S and its molecular weight is 441.46. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Binding with Bovine Serum Albumin

Research into p-hydroxycinnamic acid amides, including compounds structurally related to the one you're interested in, has explored their interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. These studies help understand how such compounds interact with proteins, providing insights into potential biomedical applications and drug delivery systems (Fa-Yan Meng et al., 2012).

Antibacterial Activity

A study on the synthesis and antibacterial activity of a new series of pyrido[2,3-d]pyrimidin-4(3H)-one derivatives, which are structurally similar to the target compound, highlighted their potential against Gram-positive and Gram-negative bacteria. This research underscores the significance of such compounds in developing new antibacterial agents (L. N. Bheemanapalli et al., 2008).

Nicotinamide Cofactor Analogues for Redox Chemistry

Investigations into synthetic nicotinamide cofactor analogues for redox chemistry have shown that altering the pyridine ring's amide functional group can significantly affect enzymatic and chemical reaction rates. These studies provide a foundation for using nicotinamide analogues in various redox reactions, with implications for organic chemistry and biocatalysis (C. E. Paul et al., 2014).

Metabolomics Analysis of Cancer Cells

Metabolomics analysis of the effects of Nicotinamide Phosphoribosyltransferase (NAMPT) inhibition on human cancer cells has provided insights into the metabolic perturbations induced by inhibitors like FK866. This research highlights the role of nicotinamide and its derivatives in cellular metabolism and their potential as targets for cancer therapy (V. Tolstikov et al., 2014).